2-Amino-2'-ethyl-6'-methylpropionanilide

• Molecular Formula: C12H18N2O
• Molecular Weight: 206.28 g/mol
• IUPAC Name: 2-amino-N-(2-ethyl-6-methylphenyl)propanamide
• InChI: InChI=1S/C12H18N2O/c1-4-10-7-5-6-8(2)11(10)14-12(15)9(3)13/h5-7,9H,4,13H2,1-3H3,(H,14,15)
• InChI Key: HPQVCXPZGHHDOZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC(=C1NC(=O)C(C)N)C

Description

2-Amino-2'-ethyl-6'-methylpropionanilide is a useful research compound. Its molecular formula is C12H18N2O and its molecular weight is 206.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A slurry of 20.9 g 2-bromo-2'-ethyl-6'-methyl propionanilide, 125 ml 95% alcohol, and 75 ml concd. ammonia was saturated with gaseous ammonia and was heated to 55° C. for 30 hours in a pressure vessel. The reaction mixture was filtered and the filtrate concentration in vacuo. The residue was dissolved in 2 M hydrochloric acid and was extracted with ethyl acetate. The acid phase was made alkaline to pH 9 and was extracted with methylene chloride to give 15.5 g of a crystallizing oil. Recrystallized from ether-petroleum ether, the compound (2-amino-2'-ethyl-6'-methylpropionanilide) melted at 68.5°-70° C.